Cas no 147005-92-3 (4-Chloro-2-(chloromethyl)thieno3,2-dpyrimidine)

• Product Name: 4-Chloro-2-(chloromethyl)thieno3,2-dpyrimidine
• CAS No: 147005-92-3
• MF: C₇H₄Cl₂N₂S
• MW: 219.091057777405
• MDL: MFCD17069594
• CID: 1028503
• PubChem ID: 20094142
• Update Time: 2025-06-28

4-Chloro-2-(chloromethyl)thieno3,2-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(chloromethyl)thieno[3,2-d]pyrimidine
• 4-chloro-2-(chloromethyl)thieno[2,3-e]pyrimidine
• MFCD17069594
• G10648
• EN300-1666758
• 147005-92-3
• DTXSID00602326
• AKOS005174680
• LS-04698
• LZDCMEOZULXJHX-UHFFFAOYSA-N
• CS-0088174
• Z1269155553
• SCHEMBL9263999
• Thieno[3,2-d]pyrimidine, 4-chloro-2-(chloromethyl)-
• ALBB-014779
• 4-Chloro-2-(chloromethyl)thieno3,2-dpyrimidine

• MDL： MFCD17069594
• Inchi： 1S/C7H4Cl2N2S/c8-3-5-10-4-1-2-12-6(4)7(9)11-5/h1-2H,3H2
• InChI Key： LZDCMEOZULXJHX-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C=CS2)N=C(CCl)N=1

Computed Properties

• Exact Mass: 217.94742
• Monoisotopic Mass: 217.9472247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 54Ų

Experimental Properties

• PSA: 25.78

4-Chloro-2-(chloromethyl)thieno3,2-dpyrimidine Security Information

• HazardClass：IRRITANT

Additional information on 4-Chloro-2-(chloromethyl)thieno3,2-dpyrimidine

4-Chloro-2-(chloromethyl)thieno[3,2-d]pyrimidine (CAS No. 147005-92-3): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

4-Chloro-2-(chloromethyl)thieno[3,2-d]pyrimidine (CAS No. 147005-92-3) is a unique and versatile compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the thienopyrimidine class, which is known for its diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties. In this article, we will delve into the structure, properties, and recent research findings related to 4-Chloro-2-(chloromethyl)thieno[3,2-d]pyrimidine.

The molecular structure of 4-Chloro-2-(chloromethyl)thieno[3,2-d]pyrimidine is characterized by a thienopyrimidine core with a chloromethyl substituent at the 2-position and a chlorine atom at the 4-position. The thienopyrimidine scaffold is a key feature that contributes to the compound's biological activity. The presence of the chloromethyl group adds additional reactivity and functionalization potential, making it an attractive candidate for drug design and development.

Recent studies have highlighted the potential of 4-Chloro-2-(chloromethyl)thieno[3,2-d]pyrimidine in various therapeutic areas. One notable application is in the field of antiviral research. A study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 4-Chloro-2-(chloromethyl)thieno[3,2-d]pyrimidine exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers found that the chloromethyl group played a crucial role in enhancing the antiviral efficacy of these compounds.

In addition to its antiviral properties, 4-Chloro-2-(chloromethyl)thieno[3,2-d]pyrimidine has shown promise in cancer therapy. A 2020 study published in Cancer Research demonstrated that this compound exhibited significant cytotoxic effects against various cancer cell lines, particularly those derived from lung and breast cancers. The mechanism of action was attributed to its ability to inhibit DNA synthesis and induce apoptosis in cancer cells. These findings suggest that 4-Chloro-2-(chloromethyl)thieno[3,2-d]pyrimidine could be a valuable lead compound for the development of novel anticancer drugs.

The anti-inflammatory properties of 4-Chloro-2-(chloromethyl)thieno[3,2-d]pyrimidine have also been explored. A study published in the Journal of Inflammation Research in 2019 reported that this compound effectively reduced inflammation in both in vitro and in vivo models. The researchers found that it inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammatory responses. These results indicate that 4-Chloro-2-(chloromethyl)thieno[3,2-d]pyrimidine could have potential applications in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

The physicochemical properties of 4-Chloro-2-(chloromethyl)thieno[3,2-d]pyrimidine are also noteworthy. It is a solid at room temperature with a melting point ranging from 185°C to 187°C. The compound is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for use in various experimental settings. Its stability under different conditions has been extensively studied, and it has been found to be stable under standard laboratory conditions.

The synthesis of 4-Chloro-2-(chloromethyl)thieno[3,2-d]pyrimidine has been optimized through several methods. One common approach involves the condensation of 5-chlorothiophene-2-carbaldehyde with guanidine hydrochloride followed by chlorination with thionyl chloride. This method yields high purity and good yields of the desired product. Alternative synthetic routes have also been explored to improve efficiency and reduce costs.

In conclusion, 4-Chloro-2-(chloromethyl)thieno[3,2-d]pyrimidine (CAS No. 147005-92-3) is a promising compound with diverse biological activities that make it an attractive candidate for further research and development in medicinal chemistry. Its potential applications in antiviral therapy, cancer treatment, and anti-inflammatory agents highlight its significance in modern drug discovery efforts. Ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential.